Cas no 106636-48-0 (Imidazo[2,1-b]thiazole,2,3-dihydro-5-nitro-6-(4-nitrophenyl)-)

• Product Name: Imidazo[2,1-b]thiazole,2,3-dihydro-5-nitro-6-(4-nitrophenyl)-
• CAS No: 106636-48-0
• MF: C₁₁H₈N₄O₄S
• MW: 292.270620346069
• CID: 140330
• PubChem ID: 153231
• Update Time: 2025-04-19

Imidazo[2,1-b]thiazole,2,3-dihydro-5-nitro-6-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole,2,3-dihydro-5-nitro-6-(4-nitrophenyl)-
• 5-nitro-6-(4-nitrophenyl)imidazo(2,1-b)thiazole
• 2,3-Dihydro-5-nitro-6-(4-nitrophenyl)imidazo(2,1-b)thiazole
• 2,3-Dihydro-5-nitro-6-(p-nitrophenyl)imidazo(2,1-b)thiazole
• 5-nitro-6-(4-nitrophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
• CCRIS 2491
• 106636-48-0
• UNII-58M1138T16
• IMIDAZO(2,1-B)THIAZOLE, 2,3-DIHYDRO-5-NITRO-6-(4-NITROPHENYL)-
• 2,3-DIHYDRO-5-NITRO-6-(4-NITROPHENYL)IMIDAZO[2,1-B]THIAZOLE
• 58M1138T16
• Q27261606
• DTXSID70910066
• Imidazo(2,1-b)thiazole, 2,3-dihydro-5-nitro-6-(p-nitrophenyl)-

• Inchi： 1S/C11H8N4O4S/c16-14(17)8-3-1-7(2-4-8)9-10(15(18)19)13-5-6-20-11(13)12-9/h1-4H,5-6H2
• InChI Key： UMMJVFNPCWIWHZ-UHFFFAOYSA-N
• SMILES： S1CCN2C(=C(C3C=CC(=CC=3)[N+](=O)[O-])N=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.01100
• Monoisotopic Mass: 292.026625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: 2.2

Experimental Properties

• Density: 1.77
• Boiling Point: 559.8°Cat760mmHg
• Flash Point: 292.4°C
• Refractive Index: 1.818
• PSA: 137.18000
• LogP: 3.92560